2,2,2-Trifluoro-1-(1,3-thiazol-2-yl)ethan-1-amine

• IUPAC Name: 2,2,2-trifluoro-1-(1,3-thiazol-2-yl)ethanamine
• InChI: InChI=1S/C5H5F3N2S/c6-5(7,8)3(9)4-10-1-2-11-4/h1-3H,9H2
• InChI Key: MAIHPBYKEIKBAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)C(C(F)(F)F)N
• Molecular Formula: C5H5F3N2S
• Molecular Weight: 182.17 g/mol
• CAS No.: 933726-01-3

Description

2,2,2-Trifluoro-1-(1,3-thiazol-2-yl)ethan-1-amine is a useful research compound. Its molecular formula is C5H5F3N2S and its molecular weight is 182.16. The purity is usually 95%.
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Scientific Research Applications

Eco-Friendly Synthesis and Antioxidant Activity

2,2,2-Trifluoro-1-(1,3-thiazol-2-yl)ethan-1-amine has been utilized in the eco-friendly synthesis of trifluoromethyl-substituted N-(pyrimidin-2-yl)benzo[d]thiazol-2-amines. This synthesis involves a cyclocondensation reaction, which is performed in water without catalysts, yielding products with significant antioxidant activity (Bonacorso et al., 2016).

Synthesis of Bromodifluoromethyl Thiazoles

The compound plays a role in the synthesis of bromodifluoromethyl thiazoles, which are relevant in drug discovery programs. Its use in reactions with aromatic amines and sodium thiocyanate leads to the formation of thiazoles, useful in the creation of novel drugs (Colella et al., 2018).

Metal-Free Oxidative C–H Functionalization

This compound is significant in the synthesis of biologically potent N-(pyridin-2-yl)benzo[d]thiazol-2-amines via a metal-free oxidative C–S bond formation strategy. This method features a broad scope of substrates and a simple product purification procedure (Mariappan et al., 2016).

Corrosion Inhibition Studies

Studies on corrosion inhibition performances of thiazole derivatives, which include this compound, have been conducted. These studies involve quantum chemical parameters and molecular dynamics simulations to evaluate the effectiveness of these compounds in preventing corrosion of iron (Kaya et al., 2016).

Crystal Structure Analysis

The crystal structure of 4-[(1,3-Thiazol-2-yl)sulfamoyl]phenyl 2,2,2-trifluoroacetate, a derivative of this compound, has been analyzed. This study provides insight into the molecular geometry and interactions, which are crucial for understanding its reactivity and potential applications (Asiri et al., 2012).

Mechanism of Action

The mechanism of action for 2,2,2-Trifluoro-1-(1,3-thiazol-2-yl)ethan-1-amine is not specified in the available resources. The mechanism of action for a compound typically refers to its interactions at the molecular or cellular level, often in a biological context.

Safety and Hazards

The safety information for 2,2,2-Trifluoro-1-(1,3-thiazol-2-yl)ethan-1-amine indicates that it should be handled with care. The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it may cause harm if swallowed or comes into contact with skin.